Cas no 23517-76-2 (3-(3-hydroxyphenyl)-2-sulfanylidene-1,3-thiazolidin-4-one)

• Product Name: 3-(3-hydroxyphenyl)-2-sulfanylidene-1,3-thiazolidin-4-one
• CAS No: 23517-76-2
• MF: C₉H₇NO₂S₂
• MW: 225.28737950325
• MDL: MFCD00022552
• CID: 260098
• PubChem ID: 211701
• Update Time: 2025-04-19

3-(3-hydroxyphenyl)-2-sulfanylidene-1,3-thiazolidin-4-one Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolidinone,3-(3-hydroxyphenyl)-2-thioxo-
• 3-(3-hydroxyphenyl)-2-sulfanylidene-1,3-thiazolidin-4-one
• 3-(3-Hydroxy-phenyl)-2-thioxo-thiazolidin-4-one
• EN300-235661
• 23517-76-2
• Oprea1_409480
• 3-(m-Hydroxyphenyl)rhodanine
• IFLab1_000616
• 3-(3-hydroxyphenyl)-2-thioxo-1,3-thiazolidin-4-one
• SR-01000196925
• 3-(3-HYDROXYPHENYL)RHODANINE
• SCHEMBL8206174
• SR-01000196925-1
• Rhodanine, 3-(m-hydroxyphenyl)-
• HMS1413L22
• F0207-0596
• NCGC00246325-01
• SMR000540343
• 3-(3-hydroxyphenyl)-2-thioxothiazolidin-4-one
• MLS001165139
• HMS2851O12
• AKOS000270973
• MFCD00022552
• IDI1_008835
• DTXSID50178107
• 3-(3-hydroxyphenyl)-2-sulfanylidene-1, 3-thiazolidin-4-one
• CHEMBL1564901
• Oprea1_499651
• 4-thiazolidinone, 3-(3-hydroxyphenyl)-2-thioxo-

• MDL： MFCD00022552
• Inchi： 1S/C9H7NO2S2/c11-7-3-1-2-6(4-7)10-8(12)5-14-9(10)13/h1-4,11H,5H2
• InChI Key： MOOHYYNHIDAVIG-UHFFFAOYSA-N
• SMILES： S1C(N(C(C1)=O)C1C=CC=C(C=1)O)=S

Computed Properties

• Exact Mass: 224.99191
• Monoisotopic Mass: 224.992
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 97.9Ų

Experimental Properties

• Density: 1.6
• Boiling Point: 410.7°Cat760mmHg
• Flash Point: 202.2°C
• Refractive Index: 1.783
• PSA: 40.54